Cas no 5271-39-6 (1,1-diphenylethylbenzene)

• Product Name: 1,1-diphenylethylbenzene
• CAS No: 5271-39-6
• MF: C₂₀H₁₈
• MW: 258.356925487518
• CID: 1579241
• PubChem ID: 78926
• Update Time: 2025-04-21

1,1-diphenylethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,1-diphenylethylbenzene
• Ethane, 1,1,1-triphenyl-
• 1,1,1-Triphenylethane
• Benzene, 1,1',1''-ethylidynetris-
• NSC249803
• 1,1-Triphenylethane
• Ethane,1,1-triphenyl-
• AC1Q2ANE
• AGN-PC-00FYDV
• AI3-09183
• NSC 249803
• (1,1-Diphenylethyl)benzene #
• 5271-39-6
• Triphenylmethyl-containing compound, 16
• AI3-19833
• JL2TCT4BQ9
• triphenylethane
• DS-010837
• DTXSID50200679
• Benzene, 1,1',1''-ethanetriyltris-
• Ethane-1,1,1-triyltribenzene
• 1,1,1-TriphenylA currencythan
• Benzene,1',1''-ethylidynetris-
• AKOS024338639
• BDBM23787
• CHEMBL272256
• (1,1-Diphenylethyl)benzene
• NSC-249803
• 1,1',1''-Ethylidynetris[benzene]
• methyltriphenylmethane

• Inchi： 1S/C20H18/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19/h2-16H,1H3
• InChI Key： QIDUHGHFWAMMPV-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.14094
• Monoisotopic Mass: 258.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0524 (estimate)
• Melting Point: 95°C
• Boiling Point: 336.61°C (rough estimate)
• Refractive Index: 1.7290 (estimate)
• PSA: 0
• LogP: 5.04090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds